Cas no 66344-69-2 (1-chloro-1-methylcyclooctane)

1-chloro-1-methylcyclooctane structure
1-chloro-1-methylcyclooctane structure
Product Name:1-chloro-1-methylcyclooctane
CAS No:66344-69-2
MF:C9H17Cl
MW:160.684282064438
CID:963762
PubChem ID:3017671
Update Time:2025-04-19

1-chloro-1-methylcyclooctane Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-1-methylcyclooctane
    • YXBVMMBBECLXQE-UHFFFAOYSA-N
    • DTXSID50984967
    • 66344-69-2
    • EINECS 266-323-6
    • SCHEMBL11121450
    • NS00053840
    • Inchi: 1S/C9H17Cl/c1-9(10)7-5-3-2-4-6-8-9/h2-8H2,1H3
    • InChI Key: YXBVMMBBECLXQE-UHFFFAOYSA-N
    • SMILES: ClC1(C)CCCCCCC1

Computed Properties

  • Exact Mass: 160.10201
  • Monoisotopic Mass: 160.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.94
  • Boiling Point: 207.6°C at 760 mmHg
  • Flash Point: 71.2°C
  • Refractive Index: 1.457
  • PSA: 0
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